Cas no 1934518-98-5 (2-Bromo-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde)

• Product Name: 2-Bromo-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde
• CAS No: 1934518-98-5
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• CID: 5743669
• PubChem ID: 130768863
• Update Time: 2025-05-20

2-Bromo-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1293295
• 2-Bromo-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde
• 1934518-98-5
• 2-Bromo-6-(3-methylpyrazol-1-yl)benzaldehyde
• Benzaldehyde, 2-bromo-6-(3-methyl-1H-pyrazol-1-yl)-

• Inchi： 1S/C11H9BrN2O/c1-8-5-6-14(13-8)11-4-2-3-10(12)9(11)7-15/h2-7H,1H3
• InChI Key： UDSJDNPQJTZHMU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C=O)N1C=CC(C)=N1

Computed Properties

• Exact Mass: 263.98983g/mol
• Monoisotopic Mass: 263.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 376.3±37.0 °C(Predicted)
• pka: 0.05±0.12(Predicted)

Additional information on 2-Bromo-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde

2-Bromo-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde: A Comprehensive Overview

The compound 2-Bromo-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde (CAS No. 1934518-98-5) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom at the 2-position of a benzene ring and a 3-methylpyrazole substituent at the 6-position. The presence of these functional groups makes it highly versatile and amenable to a wide range of chemical reactions, including coupling reactions, nucleophilic substitutions, and cross-coupling processes.

Recent studies have highlighted the importance of bromine-containing aromatic compounds in drug discovery and material synthesis. The bromine atom in 2-Bromo-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde serves as an excellent leaving group, enabling the formation of various biaryl structures through Suzuki-Miyaura coupling reactions. This property has been exploited in the synthesis of novel pharmaceutical agents, where the bromine atom can be replaced with bioactive substituents to enhance pharmacokinetic properties.

The pyrazole ring in this compound is another key feature that contributes to its reactivity and stability. Pyrazoles are known for their ability to act as both electron-donating and electron-withdrawing groups depending on the substituents attached. In this case, the methyl group at the 3-position of the pyrazole ring imparts additional electron-donating properties, which can influence the electronic characteristics of the entire molecule. This makes 2-Bromo-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde a valuable precursor for synthesizing heterocyclic compounds with tailored electronic properties.

One of the most promising applications of this compound is in the field of organic electronics. Researchers have demonstrated that derivatives of 2-Bromo-6-(3-methyl-1H-pyrazol-1-yl)benzaldehyde can be used as building blocks for constructing conjugated polymers with high charge carrier mobility. These polymers have potential applications in flexible electronics, organic light-emitting diodes (OLEDs), and photovoltaic devices. The ability to fine-tune the electronic properties of these materials by modifying the substituents on the benzene ring makes this compound a valuable tool in materials science.

In addition to its role in materials science, 2-Bromo-6-(3-methyl-1H-pyrazol-1-yllbenzaldehyde has also found applications in catalysis. The bromine atom can act as a directing group, facilitating selective oxidation or reduction reactions under specific conditions. This has led to its use as a catalyst in asymmetric synthesis, where it helps achieve high enantioselectivity in complex molecule constructions.

Recent advancements in green chemistry have also brought attention to this compound as a potential candidate for sustainable synthetic methods. Its ability to undergo metal-catalyzed cross-coupling reactions under mild conditions aligns with the principles of environmentally friendly chemistry. Researchers are exploring ways to utilize renewable feedstocks and biodegradable solvents for synthesizing this compound, further enhancing its eco-friendly profile.

In conclusion, 2-Bromo-6-(3-methyl-lH-pyrazol-l-yllbenzaldehyde (CAS No. 1934518985) is a multifaceted compound with significant implications across various domains of chemistry and materials science. Its unique structure, reactivity, and versatility make it an invaluable tool for researchers seeking to develop novel compounds with tailored properties. As ongoing research continues to uncover new applications and synthetic strategies for this compound, its role in advancing scientific and technological frontiers is expected to grow even further.